Cas no 116248-17-0 (1H-Imidazo[1,2-b]pyrazole, 2,3-dihydro-7-methyl-)

• Product Name: 1H-Imidazo[1,2-b]pyrazole, 2,3-dihydro-7-methyl-
• CAS No: 116248-17-0
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 3647628
• PubChem ID: 135966103
• Update Time: 2025-11-02

1H-Imidazo[1,2-b]pyrazole, 2,3-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[1,2-b]pyrazole, 2,3-dihydro-7-methyl-
• 7-methyl-1H,2H,3H-pyrazolo[1,5-a]imidazole
• 116248-17-0
• SCHEMBL9020642
• EN300-643072
• AT38464
• AKOS006378873
• 2,3-dihydro-7-methyl-1H-imidazo[1,2-b]pyrazole
• 7-METHYL-2,3-DIHYDRO-1H-IMIDAZO[1,2-B]PYRAZOLE
• PAFNLJSBZLAFCY-UHFFFAOYSA-N

• Inchi： 1S/C6H9N3/c1-5-4-8-9-3-2-7-6(5)9/h4,7H,2-3H2,1H3
• InChI Key： PAFNLJSBZLAFCY-UHFFFAOYSA-N
• SMILES： N1=CC(C)=C2NCCN12

Computed Properties

• Exact Mass: 123.079647300Da
• Monoisotopic Mass: 123.079647300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1H-Imidazo[1,2-b]pyrazole, 2,3-dihydro-7-methyl-

1H-Imidazo[1,2-b]pyrazole, 2,3-dihydro-7-methyl- (CAS 116248-17-0): A Versatile Heterocyclic Compound in Modern Chemistry

The 1H-Imidazo[1,2-b]pyrazole, 2,3-dihydro-7-methyl- (CAS 116248-17-0) is a fascinating heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This bicyclic structure combines the imidazole and pyrazole rings, creating a unique scaffold with diverse applications. As researchers increasingly explore imidazo[1,2-b]pyrazole derivatives for their biological activities, this particular methyl-substituted variant offers intriguing possibilities in drug discovery and beyond.

Chemically classified as a fused bicyclic system, the compound features a partially saturated core with strategic methyl substitution at the 7-position. The 2,3-dihydro-7-methyl-1H-imidazo[1,2-b]pyrazole structure provides both stability and reactivity, making it valuable for synthetic modifications. Recent studies highlight its potential as a building block for kinase inhibitors and GPCR modulators, addressing current pharmaceutical challenges in targeted therapies.

In the context of today's research landscape, where heterocyclic compounds dominate approximately 75% of pharmaceutical candidates, 1H-Imidazo[1,2-b]pyrazole derivatives stand out for their balanced physicochemical properties. The methyl group in CAS 116248-17-0 specifically enhances lipophilicity, potentially improving membrane permeability – a critical factor in drug development that aligns with current industry priorities for CNS-active compounds.

The synthetic versatility of 2,3-dihydro-7-methyl-1H-imidazo[1,2-b]pyrazole allows for diverse functionalization at multiple positions. Researchers can exploit this feature to create libraries of analogs for structure-activity relationship studies, particularly relevant in today's fragment-based drug discovery approaches. The compound's moderate molecular weight (136.17 g/mol) and favorable logP (~1.2) make it an attractive starting point for medicinal chemistry programs.

Beyond pharmaceuticals, imidazo[1,2-b]pyrazole scaffolds show promise in materials science applications. The conjugated system in CAS 116248-17-0 derivatives can contribute to photophysical properties, potentially serving as components in organic electronics or fluorescent probes. This dual applicability in life sciences and materials research positions the compound as a valuable asset in interdisciplinary innovation.

Quality control of 1H-Imidazo[1,2-b]pyrazole, 2,3-dihydro-7-methyl- typically involves HPLC analysis (purity >98%) and comprehensive spectroscopic characterization (1H NMR, 13C NMR, and mass spectrometry). These rigorous standards ensure reliability for research applications, addressing the growing demand for well-characterized building blocks in both academic and industrial settings.

The commercial availability of CAS 116248-17-0 through specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends indicate increasing interest in such functionalized heterocycles, driven by the need for novel chemical space exploration in drug discovery. Proper storage under inert atmosphere at 2-8°C maintains the compound's stability for extended periods.

From a safety perspective, 2,3-dihydro-7-methyl-1H-imidazo[1,2-b]pyrazole requires standard laboratory precautions. While not classified as highly hazardous, proper handling with personal protective equipment (gloves, goggles) is recommended, reflecting current best practices in chemical research safety protocols.

Recent patent literature reveals growing intellectual property activity around imidazo[1,2-b]pyrazole derivatives, particularly in therapeutic areas like inflammation and metabolic disorders. This underscores the compound's relevance in addressing contemporary medical challenges and validates its potential as a privileged structure in medicinal chemistry.

For researchers investigating small molecule modulators of protein-protein interactions, the 1H-Imidazo[1,2-b]pyrazole core offers an excellent platform. Its balanced hydrogen bond donor/acceptor profile and moderate polarity align well with current design principles for drug-like molecules, making CAS 116248-17-0 a compound of continuing interest in modern drug discovery pipelines.

The environmental fate of 2,3-dihydro-7-methyl-1H-imidazo[1,2-b]pyrazole derivatives is becoming an important consideration in line with green chemistry principles. Preliminary biodegradability studies suggest reasonable environmental profiles, an increasingly crucial factor in compound selection for development candidates.

Analytical method development for imidazo[1,2-b]pyrazole-containing compounds has advanced significantly, with UPLC-MS/MS techniques now enabling precise quantification at nanomolar levels. These technological advancements support the growing applications of CAS 116248-17-0 derivatives in biochemical assays and pharmacokinetic studies.

In the context of personalized medicine, the structural flexibility of 1H-Imidazo[1,2-b]pyrazole, 2,3-dihydro-7-methyl- allows for tailored modifications to optimize target engagement while minimizing off-target effects. This capability addresses the pharmaceutical industry's current focus on precision therapeutics with improved safety profiles.

The compound's crystallization behavior has been studied for formulation development purposes, with polymorph screening revealing several stable crystalline forms. Such characterization is increasingly important in today's pharmaceutical development landscape, where solid-state properties significantly impact drug performance.

Looking forward, the imidazo[1,2-b]pyrazole scaffold represented by CAS 116248-17-0 is poised to maintain its relevance in chemical research. Its combination of synthetic accessibility, structural diversity, and favorable physicochemical properties ensures continued exploration across multiple scientific disciplines, from medicinal chemistry to materials science.